4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate

• IUPAC Name: [4-[[3-(1,3-benzoxazol-2-yl)phenyl]carbamoyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C23H18N2O5/c1-14(26)29-20-11-10-15(13-21(20)28-2)22(27)24-17-7-5-6-16(12-17)23-25-18-8-3-4-9-19(18)30-23/h3-13H,1-2H3,(H,24,27)
• InChI Key: ANEUKQFQYNGMMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3)OC
• Molecular Formula: C23H18N2O5
• Molecular Weight: 402.4 g/mol

Description

4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate, also known as BML-210, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BML-210 belongs to the class of compounds known as diarylureas and has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties.

Mechanism of Action

The mechanism of action of 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer. 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has also been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been shown to have a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, the inhibition of NF-κB activation, and the inhibition of angiogenesis. 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has also been shown to inhibit the growth and proliferation of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. In addition, 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research.
One limitation of using 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate. One area of research could be to further investigate the mechanism of action of 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate, in order to optimize its therapeutic potential. Another area of research could be to investigate the use of 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate in combination with other anti-inflammatory or anti-cancer drugs, in order to enhance its efficacy.
Conclusion:
In conclusion, 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate is a synthetic compound that has been extensively studied for its potential therapeutic applications. 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, and has been investigated as a potential treatment for inflammatory diseases and cancer. While there are limitations to using 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate in lab experiments, its well-established synthesis method and promising therapeutic potential make it a promising candidate for further research.

Scientific Research Applications

4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory diseases and cancer. Studies have shown that 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and can also inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation.
In addition, 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has been shown to have anti-tumor and anti-angiogenic properties. Studies have demonstrated that 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate can inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. 4-({[3-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-methoxyphenyl acetate has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.